Cas no 2171180-27-9 (4-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid)

• Product Name: 4-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid
• CAS No: 2171180-27-9
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6440493
• PubChem ID: 165530731
• Update Time: 2025-07-21

4-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid
• 4-{[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]methyl}benzoic acid
• 2171180-27-9
• EN300-1576422

• Inchi： 1S/C28H28N2O5/c1-18(15-26(31)30(2)16-19-11-13-20(14-12-19)27(32)33)29-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-14,18,25H,15-17H2,1-2H3,(H,29,34)(H,32,33)/t18-/m0/s1
• InChI Key： QEFBPFMJHZVSMD-SFHVURJKSA-N
• SMILES： O(C(N[C@@H](C)CC(N(C)CC1C=CC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid

Comprehensive Overview of 4-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid (CAS No. 2171180-27-9)

The compound 4-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid (CAS No. 2171180-27-9) is a highly specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its intricate structure features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a critical component in solid-phase peptide synthesis (SPPS). This derivative is particularly valued for its role in enhancing the stability and solubility of intermediates during complex organic reactions. Researchers and pharmaceutical developers frequently seek this compound for its precision in peptide coupling and drug discovery applications.

In recent years, the demand for Fmoc-protected amino acid derivatives like 4-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid has surged due to advancements in bioconjugation and targeted drug delivery systems. The compound’s unique benzoic acid moiety allows for further functionalization, making it a versatile building block in proteomics and biomarker development. Its CAS No. 2171180-27-9 is often referenced in patent filings and academic journals, highlighting its significance in cutting-edge research.

One of the most frequently asked questions in scientific forums revolves around the synthetic pathways for Fmoc-protected compounds. The synthesis of 4-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid typically involves multi-step reactions, including amide bond formation and carboxylic acid activation. These processes are optimized for high yield and purity, ensuring compatibility with automated peptide synthesizers. The compound’s chiral center at the 3S position further underscores its utility in stereoselective applications, a hot topic in asymmetric synthesis.

From an industrial perspective, 4-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid is often discussed in the context of green chemistry and sustainable manufacturing. Researchers are exploring eco-friendly solvents and catalysts to streamline its production, aligning with global trends toward environmentally benign synthesis. Additionally, its compatibility with high-throughput screening (HTS) platforms makes it a staple in combinatorial chemistry libraries, addressing the growing need for rapid drug candidate identification.

The compound’s relevance extends to diagnostic applications, where its fluorescent properties (derived from the Fmoc group) are leveraged for bioimaging and molecular probes. This dual functionality—chemical reactivity and optical detectability—positions it as a valuable tool in theranostics, a field merging therapy and diagnostics. As the scientific community increasingly focuses on personalized medicine, compounds like 4-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid are gaining traction for their modular design and adaptability.

In summary, 4-{(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidomethyl}benzoic acid (CAS No. 2171180-27-9) exemplifies the intersection of organic chemistry, pharmacology, and materials science. Its multifaceted applications—from peptide therapeutics to diagnostic tools—reflect the compound’s pivotal role in modern scientific innovation. As research continues to evolve, this molecule is poised to remain at the forefront of biomedical breakthroughs.